Cas no 1904410-38-3 (N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 1904410-38-3
• MF: C₂₁H₁₇N₅O
• MW: 355.392583608627
• CID: 5550245
• PubChem ID: 91817168
• Update Time: 2025-05-26

N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS025382276
• N-([2,3'-bipyridin]-3-ylmethyl)-3-(1H-pyrazol-1-yl)benzamide
• N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide
• 3-pyrazol-1-yl-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• 1904410-38-3
• F6514-9439

• Inchi： 1S/C21H17N5O/c27-21(16-5-1-8-19(13-16)26-12-4-11-25-26)24-15-18-7-3-10-23-20(18)17-6-2-9-22-14-17/h1-14H,15H2,(H,24,27)
• InChI Key： CIOAMAURZSIKCL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=CC=N1)NCC1=CC=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 355.14331018g/mol
• Monoisotopic Mass: 355.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide

N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide: A Comprehensive Overview

The compound N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide, identified by the CAS number 1904410-38-3, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bipyridine moiety, a pyrazole ring, and a benzamide group. The integration of these functional groups makes it a versatile molecule with applications ranging from catalysis to drug delivery systems.

Recent studies have highlighted the importance of bipyridine derivatives in coordination chemistry due to their ability to act as ligands in metal complexes. The 2,3'-bipyridine moiety in this compound is particularly notable for its ability to form stable complexes with transition metals such as copper and nickel. These metal complexes have been explored for their catalytic properties in organic synthesis, making them valuable in industrial processes.

The presence of the pyrazole ring introduces additional functionality to the molecule. Pyrazole derivatives are known for their anti-inflammatory and anticancer properties, making them a focus of research in pharmaceutical chemistry. The integration of the pyrazole group into this compound opens up possibilities for its use in drug design and development.

The benzamide group further enhances the molecule's versatility by providing a platform for further functionalization. This group can undergo various chemical reactions, such as amidation and esterification, allowing for the creation of derivatives with tailored properties. Recent advancements in click chemistry have enabled researchers to efficiently modify this group, leading to novel applications in materials science.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the bipyridine derivative, followed by the introduction of the pyrazole ring and the benzamide group. Optimization of reaction conditions has been a key focus in recent studies to improve yield and purity.

From an analytical standpoint, the compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions. Additionally, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity.

One of the most promising applications of this compound lies in its potential use as a ligand in metalloenzymes and metalloproteins. The ability of bipyridine derivatives to coordinate with metal ions makes them ideal candidates for mimicking enzymatic active sites. Recent research has explored their role in catalytic processes that mimic biological systems, opening new avenues for green chemistry.

In conclusion, N-({[2,3'-bipyridine]-3-yl}methyl)-3-(1H-pyrazol-1-yl)benzamide is a multifaceted compound with significant potential across various disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the advancement of modern chemistry.